molecular formula C9H14S B1633602 Thiophene, 2-neopentyl-

Thiophene, 2-neopentyl-

Cat. No. B1633602
M. Wt: 154.27 g/mol
InChI Key: CKEFAAZAPOLRPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thiophene, 2-neopentyl- is a useful research compound. Its molecular formula is C9H14S and its molecular weight is 154.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiophene, 2-neopentyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiophene, 2-neopentyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Thiophene, 2-neopentyl-

Molecular Formula

C9H14S

Molecular Weight

154.27 g/mol

IUPAC Name

2-(2,2-dimethylpropyl)thiophene

InChI

InChI=1S/C9H14S/c1-9(2,3)7-8-5-4-6-10-8/h4-6H,7H2,1-3H3

InChI Key

CKEFAAZAPOLRPW-UHFFFAOYSA-N

SMILES

CC(C)(C)CC1=CC=CS1

Canonical SMILES

CC(C)(C)CC1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 45 mL of diethylene glycol was added 5.04 g (90 mmol) of KOH, and the mixture was stirred until solution was complete. To this was added 5.05 g (30 mmol) of 2.2-dimethyl-1-thiophenyl-1-propanone (Lancaster Chemical Co.), and 3.75 g of hydrazine monohydrate, and the reaction was stirred at reflux for 48 hours. The solution was cooled, diluted with 100 mL of 1N HCl and 100 mL of water, and extracted with pentane. The extract was dried over MgSO4, filtered and concentrated to give 4.31 g of the title product. NMR (CDCl3) δ:0.95 (s, 9H), 2.70 (s, 2H), 6.75 (dd, 1H, J=1, J=4 Hz), 6.98 (dd, 1H, J=4, J=6 Hz), 7.12 (dd, 1H, J=1, J=6 Hz).
Quantity
45 mL
Type
reactant
Reaction Step One
Name
Quantity
5.04 g
Type
reactant
Reaction Step One
Quantity
5.05 g
Type
reactant
Reaction Step Two
Quantity
3.75 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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